4-Quinazolone, 3-ethyl-2-methyl
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Overview
Description
4-Quinazolone, 3-ethyl-2-methyl (4Q3EM) is an organic compound belonging to the quinazolone family of heterocyclic compounds. It is a colorless solid that is soluble in many organic solvents. 4Q3EM has been used in a variety of scientific research applications, including medicinal chemistry and organic synthesis. It has been extensively studied due to its potential use in drug development, as well as its interesting properties and applications in other fields.
Scientific Research Applications
4-Quinazolone, 3-ethyl-2-methyl has been used in a variety of scientific research applications. It has been used in medicinal chemistry, as an intermediate in the synthesis of various drugs. It has also been used in organic synthesis, as a starting material for the synthesis of other compounds. In addition, it has been used in material science, as a precursor for the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 4-Quinazolone, 3-ethyl-2-methyl is not yet fully understood. However, it is believed to interact with various proteins, enzymes, and other molecules in the body. It is thought to act as an agonist, meaning it binds to and activates receptors in the body. It is also thought to have antioxidant properties, meaning it can reduce oxidative damage caused by free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Quinazolone, 3-ethyl-2-methyl are not yet fully understood. However, it is believed to have anti-inflammatory and anti-bacterial properties. It is also thought to have anti-tumor and anti-cancer effects. In addition, it is thought to have neuroprotective effects, meaning it can protect neurons from damage and death.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Quinazolone, 3-ethyl-2-methyl in lab experiments include its low cost, its availability in a variety of forms, and its stability in a variety of conditions. The main limitation of using 4-Quinazolone, 3-ethyl-2-methyl in lab experiments is its potential toxicity. It is important to use appropriate safety measures when working with 4-Quinazolone, 3-ethyl-2-methyl.
Future Directions
The potential future directions of 4-Quinazolone, 3-ethyl-2-methyl research include further understanding of its mechanism of action, its biochemical and physiological effects, and its potential uses in drug development. In addition, further research on its structure-activity relationship, its synthesis methods, and its potential uses in material science could be beneficial. Finally, further research on its safety and toxicity could be beneficial, as well as research on its potential uses in other fields.
Synthesis Methods
4-Quinazolone, 3-ethyl-2-methyl can be synthesized from a variety of starting materials. The most common method is to react 2-methyl-3-ethylquinazolin-4-one with a base, such as sodium hydroxide, in a solvent, such as ethanol. The reaction is typically carried out at room temperature for several hours. Other methods, such as the reaction of 1-methyl-2-ethylquinazolin-4-one with a base, or the reaction of 2-methyl-3-ethylquinazolin-4-one with an acid, have also been reported.
properties
IUPAC Name |
3-ethyl-2-methylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-3-13-8(2)12-10-7-5-4-6-9(10)11(13)14/h4-7H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMQKDYHNDQNEBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NC2=CC=CC=C2C1=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50336109 |
Source
|
Record name | 4-Quinazolone, 3-ethyl-2-methyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50336109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50677-59-3 |
Source
|
Record name | 4-Quinazolone, 3-ethyl-2-methyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50336109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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